Cas no 307531-78-8 (3-Dodecanol,1,1,1,2,2-pentafluoro-, (3S)-)

3-Dodecanol,1,1,1,2,2-pentafluoro-, (3S)- is a fluorinated chiral alcohol with a 12-carbon backbone, featuring a pentafluoroethyl group at the 1-position. Its stereospecific (3S) configuration makes it valuable for asymmetric synthesis and as a building block in pharmaceuticals or agrochemicals. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which is advantageous in drug design. This compound is also useful in material science due to its unique fluorinated properties, such as thermal and chemical resistance. Its defined stereochemistry ensures reproducibility in research applications, making it a reliable intermediate for specialized synthetic routes.

3-Dodecanol,1,1,1,2,2-pentafluoro-, (3S)- structure

307531-78-8 structure

Product Name:3-Dodecanol,1,1,1,2,2-pentafluoro-, (3S)-

CAS No:307531-78-8

MF:C₁₂H₂₁F₅O

MW:276.286561727524

CID:300411

PubChem ID:24877890

Update Time:2025-05-28

3-Dodecanol,1,1,1,2,2-pentafluoro-, (3S)- Chemical and Physical Properties

Names and Identifiers

- 3-Dodecanol,1,1,1,2,2-pentafluoro-, (3S)-
- (3S)-1,1,1,2,2-pentafluorododecan-3-ol
- (S)-(?)-1,1,1,2,2-Pentafluorododecan-3-ol
- (S)-(-)-1 1 1 2 2-PENTAFLUORODODECAN-3&amp
- (S)-(-)-1,1,1,2,2-PENTAFLUORODODECAN-3-O
- (S)-(-)-1,1,1,2,2-Pentafluorododecan-3-ol
- AG-F-01810
- amp
- CTK4G5839
- I14-45899
- (S)-(-)-1 1 1 2 2-PENTAFLUORODODECAN-3&
- J-018114
- (S)-(-)-1,1,1,2,2-Pentafluorododecan-3-ol, 97%
- AKOS015913344
- 307531-78-8
- DTXSID40584192
- (S)-1,1,1,2,2-Pentafluorododecan-3-ol
- MDL： MFCD06799357
- Inchi： 1S/C12H21F5O/c1-2-3-4-5-6-7-8-9-10(18)11(13,14)12(15,16)17/h10,18H,2-9H2,1H3/t10-/m0/s1
- InChI Key： YFCKZQQCWZNEFP-JTQLQIEISA-N
- SMILES： FC(C(F)(F)F)([C@H](CCCCCCCCC)O)F

Computed Properties

Exact Mass: 276.15133
Monoisotopic Mass: 276.15125610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 9
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 5.9
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Color/Form: liquid
Density: 1.1 g/mL at 25 °C(lit.)
Boiling Point: 220 °C(lit.)
Flash Point: Fahrenheit: 224.6 ° f
Celsius: 107 ° c
Refractive Index: n20/D 1.391(lit.)
PSA: 20.23
Solubility: Not determined

3-Dodecanol,1,1,1,2,2-pentafluoro-, (3S)- Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：36/37/38

3-Dodecanol,1,1,1,2,2-pentafluoro-, (3S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AB41262-1g	(S)-(-)-1,1,1,2,2-Pentafluorododecan-3-ol	307531-78-8	97%	1g	$662.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1585601-1g	(S)-(-)-1 1 1 2 2-pentafluorododecan-3&	307531-78-8	98%	1g	￥1547.00	2024-08-02